1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane
Overview
Description
1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane is a white crystalline powder . It is an excellent phenolic antioxidant and can be used as a stabilizer in polypropylene, polyethylene, polyvinyl chloride, ABS, polyoxymethylene and other resins and light-colored rubber products .
Synthesis Analysis
The raw materials for the synthesis of 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane include Isobutylene, m-Cresol, and Crotonaldehyde . It is also used as an inhibitor in the production of decyl phthalate .Molecular Structure Analysis
The empirical formula of 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane is C37H52O3 . Its CAS Number is 1843-03-4 and it has a molecular weight of 544.81 .Chemical Reactions Analysis
1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane works synergistically with the antioxidant DLTP .Physical And Chemical Properties Analysis
1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane is a white crystalline powder . It has a melting point of 183-190 °C .Scientific Research Applications
PVC Plasticizers & Compounding
Topanol CA is recommended for stabilizing plasticizers in automotive wire and cable applications due to its excellent protection against degradation at high processing temperatures .
Nylons & Polyamides (PA)
It is utilized in nylons and polyamides to prevent thermal and oxidative degradation, which can occur due to free radical and peroxide formation .
Acrylonitrile Butadiene Styrene (ABS)
In ABS polymers, Topanol CA helps maintain the material’s integrity by providing resistance to thermal and oxidative stress .
Methacrylate Butadiene Styrene (MBS)
Similar to ABS, Topanol CA is used in MBS polymers to enhance their stability against heat and oxidation .
Styrene-Butadiene Rubber (SBR)
For SBR styrenic polymers, Topanol CA extends the service life by protecting against thermal and oxidative degradation .
Low-Density Polyethylene (LDPE)
Topanol CA shows excellent retention of antioxidant activity in LDPE, especially for wire and cable applications, and is beneficial in new applications arising from the use of new, low-residue catalyst systems .
Safety and Hazards
Mechanism of Action
Topanol CA, also known as 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane or Tri(butylcresyl)butane, is a high molecular weight hindered phenolic antioxidant . It is primarily used in polymer systems that are sensitive to thermal and oxidative degradation .
Target of Action
The primary targets of Topanol CA are polymer systems that are sensitive to thermal and oxidative degradation .
Mode of Action
Topanol CA acts as an antioxidant, interacting with its targets to prevent degradation due to free radical and peroxide formation . It provides excellent protection against degradation at high processing temperatures .
Biochemical Pathways
Topanol CA affects the oxidative degradation pathway in polymer systems. By acting as an antioxidant, it prevents the formation of free radicals and peroxides that can lead to degradation .
Pharmacokinetics
This suggests that once introduced into a polymer system, it remains in place to provide ongoing protection against degradation .
Result of Action
The result of Topanol CA’s action is the extended service life of polymers that are used at elevated temperatures . It protects these materials from degradation, thereby maintaining their physical and chemical properties over time .
Action Environment
Topanol CA is effective in various environments, particularly those involving high temperatures . Its performance may be influenced by environmental factors such as temperature, exposure to light, and the presence of other chemicals .
properties
IUPAC Name |
4-[4,4-bis(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-2-yl]-2-tert-butyl-5-methylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H52O3/c1-21(25-18-29(35(5,6)7)32(38)15-22(25)2)14-28(26-19-30(36(8,9)10)33(39)16-23(26)3)27-20-31(37(11,12)13)34(40)17-24(27)4/h15-21,28,38-40H,14H2,1-13H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRWJPWSKLXYEPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(C)CC(C2=CC(=C(C=C2C)O)C(C)(C)C)C3=CC(=C(C=C3C)O)C(C)(C)C)C(C)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H52O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0038883 | |
Record name | Phenol, 4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris 2-(1,1-dimethylethyl)-5-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0038883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
544.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid | |
Record name | Phenol, 4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
1843-03-4, 39283-48-2 | |
Record name | Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1843-03-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Topanol CA | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001843034 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Topanol SA | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039283482 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenol, 4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Phenol, 4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris 2-(1,1-dimethylethyl)-5-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0038883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4',4''-(1-methylpropanyl-3-ylidene)tris[6-tert-butyl-m-cresol] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.837 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,1,3-TRI(3-TERT-BUTYL-4-HYDROXY-6-METHYLPHENYL)BUTANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BF6E9O0XJN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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